Cas no 1443311-57-6 (3-Iso-Propylphenyl-(3-thienyl)methanol)

• Product Name: 3-Iso-Propylphenyl-(3-thienyl)methanol
• CAS No: 1443311-57-6
• MF: C₁₄H₁₆OS
• MW: 232.341242790222
• MDL: MFCD07775574
• CID: 5032372
• Update Time: 2026-02-28

3-Iso-Propylphenyl-(3-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-iso-Propylphenyl-(3-thienyl)methanol
• 3-Iso-Propylphenyl-(3-thienyl)methanol

• MDL： MFCD07775574
• Inchi： 1S/C14H16OS/c1-10(2)11-4-3-5-12(8-11)14(15)13-6-7-16-9-13/h3-10,14-15H,1-2H3
• InChI Key： PMLOYRKQALKWIO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CC(=C1)C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.5
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-Iso-Propylphenyl-(3-thienyl)methanol

3-Iso-Propylphenyl-(3-thienyl)methanol: A Comprehensive Overview

3-Iso-Propylphenyl-(3-thienyl)methanol (CAS No. 1443311-57-6) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, combines a phenyl group substituted with an iso-propyl moiety and a thienyl group attached to a methanol functional group. Its chemical formula is C₁₅H₂₀OS, and it has a molecular weight of approximately 248.38 g/mol. The compound's structure is notable for its aromaticity and the presence of sulfur, which contributes to its distinct chemical properties.

The synthesis of 3-Iso-Propylphenyl-(3-thienyl)methanol involves multi-step organic reactions, often employing coupling agents and catalysts to achieve the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the thienyl-methanol moiety, which has shown promising results in terms of yield and purity.

One of the most intriguing aspects of 3-Iso-Propylphenyl-(3-thienyl)methanol is its potential application in drug discovery. The compound's structure suggests it may exhibit bioactivity due to its ability to interact with various biological targets. Recent studies have focused on its anti-inflammatory and antioxidant properties, which could make it a candidate for developing novel therapeutic agents. For example, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain.

In addition to its pharmacological applications, 3-Iso-Propylphenyl-(3-thienyl)methanol has also been investigated for its role in materials science. The compound's sulfur-containing moiety makes it a potential candidate for use in polymer synthesis, where it could serve as a building block for advanced materials with tailored properties. Researchers have explored its use in creating conductive polymers, which have applications in electronics and energy storage devices.

The physical properties of 3-Iso-Propylphenyl-(3-thienyl)methanol are also worth noting. It is typically a crystalline solid with a melting point of around 95°C and a boiling point exceeding 250°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of 3-Iso-Propylphenyl-(3-thienyl)methanol is crucial for assessing its potential impact on ecosystems. Recent research has focused on microbial degradation studies, which have revealed that certain bacteria can metabolize the compound under aerobic conditions. This finding is significant for industries involved in chemical manufacturing, as it highlights the importance of implementing sustainable practices to minimize environmental contamination.

In conclusion, 3-Iso-Propylphenyl-(3-thieny)methanol (CAS No. 1443311-57-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.